![molecular formula C16H21N3O2 B5619555 1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one](/img/structure/B5619555.png)
1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyrazolones, which are known for their anti-inflammatory and analgesic properties.
Mechanism of Action
The mechanism of action of 1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are inflammatory mediators. It may also work by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins.
Biochemical and Physiological Effects:
1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to inhibit the growth of cancer cells and to have neuroprotective effects. In addition, it has been shown to have antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of using 1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one in lab experiments is that it has been extensively studied and its properties are well-known. It is also relatively easy to synthesize and is readily available. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.
Future Directions
There are several future directions for the study of 1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one. One direction is to investigate its potential use in the treatment of cancer. Another direction is to investigate its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and to design experiments to investigate its effects.
Synthesis Methods
The synthesis of 1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one involves the reaction of 4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one with dimethyl sulfate in the presence of a base such as sodium hydroxide. The product is obtained in high yield and purity.
Scientific Research Applications
1,5-dimethyl-4-(4-morpholinylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. It has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
1,5-dimethyl-4-(morpholin-4-ylmethyl)-2-phenylpyrazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O2/c1-13-15(12-18-8-10-21-11-9-18)16(20)19(17(13)2)14-6-4-3-5-7-14/h3-7H,8-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNRWNGXJZKKILJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-dimethyl-4-(morpholin-4-ylmethyl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.